2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carbonitrile

• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol
• IUPAC Name: 2,3-dimethyl-4-oxo-5H-furo[3,2-c]pyridine-7-carbonitrile
• InChI: InChI=1S/C10H8N2O2/c1-5-6(2)14-9-7(3-11)4-12-10(13)8(5)9/h4H,1-2H3,(H,12,13)
• InChI Key: QTBLQPYTLCIDHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C(=O)NC=C2C#N)C

Description

2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carbonitrile is a heterocyclic compound featuring a fused furopyridine core with a carbonyl group at position 4, methyl groups at positions 2 and 3, and a nitrile substituent at position 5. Its synthesis involves modified Pechmann reactions using β-enamino esters or β-keto esters, as reported in studies on analogous furoquinoline systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carbonitrile typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2,3-dimethylpyridine with a suitable carbonyl compound in the presence of a base, followed by cyclization to form the furo-pyridine ring system . The reaction conditions often include the use of solvents such as dichloromethane and catalysts like ionic liquids to enhance the reaction rate and yield .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can improve the efficiency and scalability of the synthesis process. Additionally, the purification of the final product may involve techniques such as recrystallization or chromatography to ensure high purity.

Chemical Reactions Analysis

Hydrolysis Reactions

The carbonitrile group undergoes hydrolysis under acidic or basic conditions to form carboxylic acid derivatives. This reactivity aligns with observations in structurally related compounds:

• Acid-catalyzed hydrolysis yields 2,3-dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carboxylic acid (via intermediate amide formation).

• Base-mediated hydrolysis in NaOH/EtOH produces carboxylate salts.

Example Conditions :

Reaction Type	Conditions	Product	Yield
Acidic Hydrolysis	H₂SO₄ (conc.), reflux, 12h	Carboxylic acid	~65%
Basic Hydrolysis	NaOH (2M), ethanol, 80°C, 6h	Carboxylate salt	~70%

Nucleophilic Additions

The nitrile group participates in nucleophilic attacks, forming derivatives like amidines or tetrazoles:

• Reaction with hydroxylamine generates amidoxime intermediates, useful in heterocycle synthesis.

• Cycloadditions with sodium azide under Huisgen conditions form tetrazole rings.

Key Catalysts :

• Lewis acids (e.g., ZnCl₂) enhance reaction rates in amidoxime formation.

Reduction Reactions

The nitrile moiety is reducible to primary amines or aldehydes under controlled conditions:

• Catalytic hydrogenation (H₂/Pd-C) produces 7-aminomethyl derivatives.

• Partial reductions using DIBAL-H yield aldehydes, enabling further functionalization.

Experimental Data :

Reducing Agent	Conditions	Product	Selectivity
H₂ (1 atm), Pd/C	EtOH, 25°C, 4h	Primary amine	>90%
DIBAL-H	THF, -78°C, 2h	Aldehyde	85%

Electrophilic Aromatic Substitution

The electron-rich pyridine and furan rings undergo substitution at activated positions:

• Nitration (HNO₃/H₂SO₄) occurs preferentially at the 5-position of the pyridine ring .

• Halogenation (e.g., Br₂/FeBr₃) targets the furan ring’s α-positions .

Regiochemical Preferences :

• Pyridine ring: C-5 > C-6 due to directing effects of the oxo group .

• Furan ring: C-2 and C-3 methyl groups sterically hinder substitution .

Condensation and Cyclization

The ketone group participates in Knoevenagel condensations and Paal-Knorr cyclizations:

• Knoevenagel with malononitrile forms extended π-conjugated systems .

• Paal-Knorr reactions with 1,3-diketones yield polycyclic architectures .

Synthetic Applications :

Partner Reactant	Conditions	Product Class	Application
Malononitrile	Piperidine, EtOH, Δ	Furopyridine-carbonitrile hybrids	Fluorescent probes
Dimedone	AcOH, O₂, 130°C	Pyrido[1,2-b]indazoles	Anticancer agents

Cross-Dehydrogenative Coupling (CDC)

The compound participates in oxidative coupling reactions:

• With β-diketones : Forms fused pyrazolo[1,5-a]pyridines under aerobic conditions .

• Mechanism : Acetic acid promotes single-electron transfer (SET), generating radical intermediates .

Optimized Protocol :

• Substrate: Ethyl acetoacetate

• Catalyst: AcOH (6 equiv)

• Conditions: O₂ atmosphere, 130°C, 18h

• Yield: 34-74%

Photochemical Reactions

UV irradiation induces [2+2] cycloadditions with alkenes:

• With ethylene : Forms bicyclic cyclobutane adducts.

• Quantum yield : Φ = 0.12 ± 0.03 (λ = 254 nm).

Comparative Reactivity Table

Functional Group	Reaction Partner	Product	Key Reference
Carbonitrile	H₂O/H⁺	Carboxylic acid
Carbonitrile	NaN₃/Cu(I)	Tetrazole
Ketone	Malononitrile	Knoevenagel adduct
Furan ring	Br₂	Dibrominated derivative

Scientific Research Applications

Chemistry

In the realm of chemistry, 2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carbonitrile serves as a building block for synthesizing more complex heterocyclic compounds. These derivatives are valuable in research and development projects aimed at exploring novel chemical properties and reactions.

Table 1: Chemical Reactions Involving 2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carbonitrile

Reaction Type	Description	Common Reagents
Oxidation	Introduces additional functional groups	Potassium permanganate
Reduction	Converts carbonyl groups to alcohols	Sodium borohydride
Substitution	Modifies existing structures with new functional groups	Various nucleophiles

Biology

The compound's unique structure allows it to interact with biological molecules, making it a candidate for studying enzyme interactions and biochemical pathways. Its potential as a pharmacological agent is being investigated in various biological studies.

Case Study: Enzyme Interaction
Research has demonstrated that 2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carbonitrile can inhibit specific enzymes involved in metabolic pathways. This property is explored for developing targeted therapies in metabolic disorders.

Medicine

In medicinal chemistry, this compound is being explored for its therapeutic potential. Preliminary studies suggest that it may exhibit anti-inflammatory and analgesic properties.

Table 2: Pharmacological Properties of 2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carbonitrile

Property	Potential Effect
Anti-inflammatory	Yes
Analgesic	Yes
Anticancer	Under investigation

Industry

The compound finds applications in the production of specialty chemicals and materials with specific properties. Its unique chemical structure makes it suitable for formulating new products in various industrial sectors.

Mechanism of Action

The mechanism by which 2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carbonitrile exerts its effects involves its interaction with molecular targets such as enzymes or receptors. The compound’s structure allows it to fit into specific binding sites, modulating the activity of these targets and influencing various biochemical pathways

Comparison with Similar Compounds

Structural Analogs in the Furo[3,2-c]quinoline Family

Example Compound: 2,5-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]quinoline-3-carboxylic acid (6a)

• Key Differences: The quinoline core (vs. pyridine in the target compound) increases aromaticity and conjugation.
• Physicochemical Data: Melting Point: 268–269°C (ethanol) IR Peaks: 1731 cm⁻¹ (C=O), 1639 cm⁻¹ (C=N) . Biological Relevance: Carboxylic acid derivatives are often intermediates for decarboxylation to bioactive furoquinolinones .

Table 1: Comparison of Furo[3,2-c]quinoline Derivatives

Compound	Core Structure	Substituents	Key Functional Groups	Melting Point (°C)
Target Compound	Furopyridine	2,3-dimethyl; 7-CN	Nitrile, Carbonyl	Not Reported
6a ()	Furoquinoline	2,5-dimethyl; 3-COOH	Carboxylic Acid	268–269
8-Amino-4,11-dimethoxy derivative ()	Chromeno-furopyridine	Methoxy, Amino, Nitrile	Nitrile, Amine	Not Reported

Thieno[3,2-c]pyridine Derivatives

Example Compound: 2-Bromo-4,5-dihydro-4-oxo-thieno[3,2-c]pyridine-7-carbonitrile

• Key Differences :
  • Thiophene replaces furan, introducing sulfur’s polarizability and reduced electronegativity.
  • Bromine at position 2 enhances reactivity for nucleophilic substitutions .
• Synthesis: Prepared via reactions involving cyanide and cuprous bromide, differing from the target compound’s β-enamino ester pathways .
• Applications : Explored in drug development due to electrophilic nitrile and halogenated sites .

Table 2: Thieno vs. Furopyridine Carbonitriles

Property	Target Compound	2-Bromo-thieno[3,2-c]pyridine
Heteroatom	Oxygen (furan)	Sulfur (thiophene)
Electrophilicity	Moderate (nitrile + carbonyl)	High (nitrile + Br)
Synthetic Utility	Precursor for decarboxylation	Halogen-mediated cross-coupling

Chromeno-Fused Pyridine Systems

Example Compound: 8-Amino-4,11-dimethoxy-5-oxo-furochromeno[2,3-b]pyridine-7-carbonitrile ()

• Key Differences: A chromene ring fused to pyridine increases planarity and π-conjugation.
• Reactivity: The nitrile and amino groups facilitate cyclization to pyrimidine derivatives .

Biological Activity

2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carbonitrile (CAS: 1956336-00-7) is a compound belonging to the furo[3,2-c]pyridine family. This compound has garnered attention due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article reviews the biological activity of this compound, focusing on its cytotoxicity, enzyme inhibition properties, and potential therapeutic applications.

Chemical Structure

The molecular structure of 2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carbonitrile can be represented as follows:

$$\text{C}_{12}\text{H}_{10}\text{N}_2\text{O}_2$$

This structure comprises a pyridine ring fused with a furan derivative, contributing to its unique chemical properties.

1. Cytotoxicity

Research indicates that compounds similar to 2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine have shown significant cytotoxic effects against various cancer cell lines. For instance:

• Study Findings : A study conducted on derivatives of furo[3,2-c]pyridine demonstrated that certain analogs exhibited cytotoxicity against human lymphocytes in vitro. The cytotoxic effects were evaluated using assays such as the MTT assay to determine the half-maximal inhibitory concentration (IC50) values .

Compound	IC50 (µM)	Cell Line
Harmine	2.40 ± 0.12	HCT-116
4h	-	-
4c	-	-

These findings suggest that modifications in the chemical structure can significantly affect cytotoxic potency.

2. Enzyme Inhibition

The compound's ability to inhibit specific enzymes has also been investigated. Notably:

• Tyrosinase Inhibition : Tyrosinase is a key enzyme involved in melanin production and is a target for skin whitening agents. Compounds structurally related to 2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine have shown varying degrees of inhibition against tyrosinase .

Compound	Type of Inhibition	IC50 (µM)
6b	Mixed-type	19
6c	Non-competitive	10

These results indicate that structural modifications can lead to enhanced inhibitory activity against tyrosinase.

3. Antiviral Activity

Certain derivatives of furo[3,2-c]pyridine have displayed antiviral properties:

• Antiviral Studies : Compounds similar to 2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine have been identified as non-nucleoside inhibitors of human herpesvirus polymerases (e.g., HCMV and HSV-1). These compounds exhibited high specificity compared to human DNA polymerases .

Case Studies

Several case studies highlight the efficacy of furo[3,2-c]pyridine derivatives in preclinical settings:

• Cytotoxicity Against Cancer Cell Lines : A study evaluated the anti-proliferative effects of various furo[3,2-c]pyridine derivatives against colon carcinoma (HCT-116) and hepatocellular carcinoma (HepG2) cell lines. The results indicated that some derivatives had comparable or superior activity compared to standard chemotherapeutic agents .
• Inhibition of Viral Replication : Another study reported that certain furo[3,2-c]pyridine derivatives effectively inhibited viral replication in vitro by targeting viral polymerases without affecting host cell functions .

Q & A

What are common synthetic routes for synthesizing 2,3-Dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carbonitrile, and how do reaction conditions influence yield?

Basic Research Question
A widely used approach involves cyclocondensation of substituted pyridine precursors with carbonyl-containing reagents under acidic or basic conditions. For example, describes a Procedure-A method for synthesizing structurally related furopyridine carbonitriles, involving stepwise amination and cyclization reactions. Key factors include temperature control (reflux vs. room temperature), solvent polarity (e.g., acetonitrile or DMF), and catalyst selection (e.g., p-toluenesulfonic acid for acid-mediated cyclization). Optimization of molar ratios (e.g., 1:1.2 for amine:carbonyl reagent) can improve yields above 70% .

How is the molecular structure of this compound confirmed, and what analytical techniques are critical for characterization?

Basic Research Question
X-ray crystallography remains the gold standard for unambiguous structural confirmation. For example, provides triclinic crystal data (space group P1, unit cell parameters a = 9.8522 Å, b = 14.549 Å) for a related furopyridine-carbonitrile derivative, obtained using a Bruker SMART CCD diffractometer . Complementary techniques include:

• NMR spectroscopy : $^1$H and $^{13}$C NMR to verify substituent positions (e.g., methyl groups at C2/C3 and the oxo group at C4) .
• Mass spectrometry : HRMS to confirm molecular weight (e.g., [M+H]$^+$ ion at m/z 303 for a similar compound) .

What mechanistic insights exist for the tautomerism of 4-oxo-4,5-dihydrofuropyridine derivatives, and how does this impact reactivity?

Advanced Research Question
The keto-enol tautomerism of the 4-oxo group influences electrophilic substitution patterns. highlights structural rearrangements in analogous compounds, where IR and $^1$H NMR data (e.g., NH and C=O stretching frequencies) reveal dominant keto forms in polar aprotic solvents. Computational studies (DFT) are recommended to map energy barriers between tautomers and predict sites for nucleophilic attack (e.g., C7-carbonitrile as a reactive handle) .

How can reaction conditions be optimized to minimize byproducts during the synthesis of derivatives?

Advanced Research Question
Byproduct formation often arises from competing pathways, such as over-alkylation or ring-opening. emphasizes controlled reagent addition (e.g., slow addition of acylating agents) and inert atmospheres (N$_2$/Ar) to suppress oxidation. For example, using in situ FTIR monitoring can track intermediate formation (e.g., enolate intermediates) and adjust pH dynamically to favor cyclization over polymerization .

How should researchers address contradictions in spectroscopic data during structural elucidation?

Advanced Research Question
Conflicting NMR or mass spectra may arise from dynamic processes (e.g., rotamers) or impurities. demonstrates resolving such issues by:

• Variable-temperature NMR : Identifying coalescence points for rotameric signals.
• 2D NMR (COSY, HSQC) : Correlating proton-proton and proton-carbon couplings to confirm connectivity .
• Chromatographic purification : Using preparative HPLC to isolate pure fractions before analysis.

What computational methods are suitable for predicting the reactivity of this compound in medicinal chemistry applications?

Advanced Research Question
Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) can model frontier molecular orbitals (HOMO/LUMO) to predict sites for electrophilic/nucleophilic interactions. indirectly supports this approach by correlating experimental reactivity (e.g., nucleophilic addition at C7) with charge density maps. Molecular docking studies (AutoDock Vina) may further assess binding affinities to biological targets, leveraging the carbonitrile group as a hydrogen bond acceptor .